Cas no 5731-91-9 (4-(acetylamino)-N-(pyridin-3-yl)benzamide)

• Product Name: 4-(acetylamino)-N-(pyridin-3-yl)benzamide
• CAS No: 5731-91-9
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 1604042
• PubChem ID: 654326
• Update Time: 2025-04-21

4-(acetylamino)-N-(pyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(acetylamino)-N-(pyridin-3-yl)benzamide
• 4-Acetamido-N-(pyridin-3-yl)benzamide
• benzamide, 4-(acetylamino)-N-3-pyridinyl-
• 4-acetamido-N-pyridin-3-ylbenzamide
• Oprea1_677660
• 5731-91-9
• AKOS000678223
• EU-0043273
• STK058329
• 4-(acetylamino)-N-3-pyridinylbenzamide
• BIM-0029265.P001
• SR-01000478456-1
• 4-(acetylamino)-N-pyridin-3-ylbenzamide
• SR-01000478456
• DTXSID60349588
• SMR000009643
• MLS000072466
• HMS2287C06
• 4-(ACETYLAMINO)-N-(3-PYRIDYL)BENZAMIDE
• CBMicro_029378
• CHEMBL1490538
• 4-Acetylamino-N-pyridin-3-yl-benzamide

• Inchi： 1S/C14H13N3O2/c1-10(18)16-12-6-4-11(5-7-12)14(19)17-13-3-2-8-15-9-13/h2-9H,1H3,(H,16,18)(H,17,19)
• InChI Key： QLSVCVQMKNJUIO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C)=O)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 255.10089
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.09